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Compound of Interest

Compound Name: Gold(lll) oxide

Cat. No.: B073181

Abstract: Gold(lll) oxide (Auz203), the most stable oxide of gold, is a material of significant
interest in catalysis, electronics, and nanomedicine. Its application often requires dissolution or
dispersion in a suitable solvent, making a thorough understanding of its solubility
characteristics paramount. This technical guide provides a comprehensive overview of the
solubility of gold(lll) oxide in various aqueous and non-aqueous systems. It consolidates
gualitative and quantitative data, details relevant experimental methodologies, and visualizes
key dissolution pathways and workflows to support researchers, scientists, and professionals in
drug development.

Introduction to Gold(lll) Oxide

Gold(lll) oxide, also known as auric oxide, is a red-brown, thermally unstable solid.[1] It is
generally considered insoluble in water but can be dissolved in certain reactive media through
chemical transformation.[2][3] The compound's utility as a precursor for preparing gold
catalysts, in gold plating, and potentially in therapeutic applications hinges on the ability to
control its dissolution and subsequent reactions. The solubility behavior is often complex, as
the process typically involves not just physical dissolution but also chemical reactions such as
acid-base reactions, redox processes, and the formation of stable coordination complexes. This
document aims to elucidate these phenomena based on available scientific literature.

General Solubility Profile

Gold(lll) oxide is characterized by its poor solubility in most common solvents. It is reported to
be insoluble in water and ethanol.[3][4] One study noted that gold oxide films are stable for
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short durations (10-30 minutes) at room temperature in a range of organic solvents, including
methanol, ethanol, acetone, acetonitrile, diethyl ether, chloroform, and various hydrocarbons,
indicating very low to negligible solubility.[5][6] The dissolution of Au20s is primarily a reactive
process rather than a simple physical solvation.

Dissolution in Aqueous Acidic Media

The dissolution of gold(lll) oxide in acidic solutions is a chemically driven process that results
in the formation of soluble gold(lll) complex ions.

Hydrohalic Acids

Concentrated hydrochloric acid (HCI) is an effective solvent for Au20s.[2][7] The oxide
dissolves to form the stable tetrachloroaurate(lll) anion, [AuCla]~, in solution.[8] Similarly,
hydrobromic acid dissolves the trioxide to form the corresponding haloid salts.[9] However,
hydroiodic acid tends to decompose the oxide, yielding metallic gold and iodine.[9]

Oxoacids

Gold(lll) oxide is soluble in concentrated nitric acid (HNOs) and concentrated sulfuric acid.[2]
[9] The dissolution in these strong acids is believed to result in the formation of gold(lll) nitrate
and sulfate species in solution, respectively.[9][10] However, these salts are often unstable, and
the oxide may reprecipitate upon dilution or heating.[9][10]

Aqua Regia

Aqua regia, a freshly prepared mixture of concentrated nitric acid and hydrochloric acid
(typically in a 1:3 volume ratio), is renowned for its ability to dissolve gold and its oxides.[11]
The mechanism involves a synergistic action where nitric acid acts as a powerful oxidizing
agent to form gold(lll) ions (Au3*), which are then immediately complexed by chloride ions from
the hydrochloric acid to form the highly stable tetrachloroaurate(lll) anion (JAuCla]~).[11] This
complexation removes the gold ions from the solution, driving the equilibrium towards complete
dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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